Journal Name:Water Research
Journal ISSN:0043-1354
IF:13.4
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/309/description#description
Year of Origin:1967
Publisher:Elsevier Ltd
Number of Articles Per Year:840
Publishing Cycle:Semimonthly
OA or Not:Not
Parameter identification of lithium battery pack based on novel cooperatively coevolving differential evolution algorithm
Water Research ( IF 13.4 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.renene.2023.119036
Parameter identification is of great importance for lithium battery. In this study, the parameter identification problem for a lithium battery pack is addressed, and the efficient parameter identification model and algorithm are developed by using the cooperatively coevolving theory. Firstly, the offline optimization model for battery parameter identification is established by defining the identification time-window and ultra-high dimensional optimization vector. Secondly, the variable-coupling relationship is comprehensively analysed and the developed model is proved to be a partial-separate problem. Then, by introducing the dynamic-decomposition based variable-grouping mechanism, adaptive multi-mutation mechanism and deep extended archive mechanism, a novel identification algorithm is developed to improve the performance on optimizing high-dimensional models. Finally, the developed model and algorithm are verified by a comprehensive set of case studies. Experimental results show that the aforementioned algorithmic mechanisms can significantly improve the global optimization performance. In addition, the developed algorithm can obtain accurate performance for identifying more than 8000 parameters, and can also significantly outperform the compared state-of-the-art algorithms on both accuracy and robustness.
Detail
Modelling of two tandem floating offshore wind turbines using an actuator line model
Water Research ( IF 13.4 ) Pub Date: 2023-07-19 , DOI: 10.1016/j.renene.2023.119067
The aerodynamic and wake recovery dynamics of floating offshore wind turbines differ from fixed turbines due to the platform motions. Understanding tandem rotor interactions is essential for both turbines as well as wind farm design. This paper investigates the wake interactions in offshore wind farms by studying the effect of the upstream turbine motion on the downstream wind turbine loads and performance. A previously developed and validated Navier-Stokes actuator line model is used and implemented in the OpenFOAM® solver. The NREL 5 MW turbine is selected as a reference, and the upstream turbine is prescribed both surging and pitching motions (of different amplitude) while the downstream turbine is maintained fixed. Results for the turbine loading, wake and flow development are presented. It was found that the peak-to-peak thrust and power variations depend on modelling the discrete nature of the blades. Although the discrete tip vortices in fixed conditions diffuse within the first two diameters, downstream of the rotor, the platform motion can transform them into a new wake topology form with discrete ring shapes. The frequency spectra of the parameters showed a significant impact from these motion-induced discrete rings. The results indicate the need for higher fidelity modelling approaches when studying floating wind turbine interactions.
Detail
Analysis of a small-scale modified beam-down solar concentrator system for low temperature applications
Water Research ( IF 13.4 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.renene.2023.119007
A small-scale beam-down solar concentrator (BDSC) without a receiver concentrator (RC) was studied for the first time for its applicability to low-temperature heating systems. A comprehensive theoretical model was developed that combines solar ray tracing with existing BDSC models to include solar angle variations for different days in a year at any location. The model allows the estimation of image magnification based on the heliostat area and the resultant uniform solar enhancement area on the RR. A test setup with a footprint area of 2.25 m2 and a tower height of 1.5 m, consisting of 11 heliostats, a single hyperbolic central mirror, and a RR, was built and tested to validate the model. It was found that cosine efficiency is an essential factor that dictates the system's performance. Increasing the number of mirrors from 11 to 41 showed the number of suns on the RR will increase from 1.45 to 4.5. A 22% reduction in total insolation on the RR was observed at solar noon due to the shadow of the central mirror, suggesting a prominent effect of shadow in small-scale BDSC systems. The system analyzed could achieve temperatures up to 200 °C, making it suitable for low-temperature applications.
Detail
Exploring flood and erosion risk indices for optimal solar PV site selection and assessing the influence of topographic resolution
Water Research ( IF 13.4 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.renene.2023.119056
This study explores the suitability of Menteşe Region in Türkiye for the installation of solar PV farms, given the significant increase in energy demand in the country and the need to reduce reliance on fossil fuels. The Analytical Hierarchy Process (AHP) method, which has been widely used in previous studies, is employed to identify the most influential criteria for site selection, including environmental, economic, and social factors. However, this study introduces two new factors, flood hazard and erosion indices, to the analysis, which are crucial in areas susceptible to these hazards. The results show that approximately 7.5% of the study surface area is suitable for solar PV production. The study reveals that flood hazard and erosion indices have an effect on the suitable sites despite their relatively lower weights in the AHP. In addition, the study illustrates that site selection can be carried out using topographic data of lower resolution, as long as the data is resampled to match the resolution of land use data. The study is novel in its integration of flood and erosion risk indices in the decision process and its investigation of the influence of topographic resolution on site selection for solar PV panels.
Detail
Vibration mitigation in offshore wind turbine under combined wind-wave-earthquake loads using the tuned mass damper inerter
Water Research ( IF 13.4 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.renene.2023.119050
This study proposes the application of a tuned mass damper inerter (TMDI) to mitigate vibrations in offshore wind turbines (OWTs) under combined wind-wave-earthquake loads. Primarily, the governing equation for the TMDI system is derived, which combines the tuned mass damper (TMD) with a linear inerter. Then the TMDI submodule is developed and integrated into the updated FAST v8. Further, an optimization framework that considers the influence of higher modes has been proposed to optimize the TMDI. The coupled analyses of OWTs under typical seismic cases are performed, and the effectiveness of the optimized TMDI is evaluated based on the mitigated structural responses. The results demonstrate that the TMDI outperforms the TMD in suppressing the coupled wind-wave-earthquake responses by considering smaller attached mass. This superiority can be attributed to the multi-frequency and enhanced fundamental frequency suppression capabilities of the TMDI, resulting from the higher-mode damping effect and mass amplification effect of the inerter device. Meanwhile, the inclusion of the inerter device significantly reduces the damper stroke. Moreover, it is found that the preferred position for the TMDI is situated at the upper part of the maximum amplitude of the second structural mode of the OWTs where significant variations in the modal shape occur.
Detail
Towards sequential sensor placements on a wind farm to maximize lifetime energy and profit
Water Research ( IF 13.4 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.renene.2023.119040
The optimal design of a wind farm which maximizes energy production depends on the spatially variable wind flow field. However, due to the complexity associated with modeling atmospheric winds, especially in the presence of complex terrain, the wind field is inherently uncertain. Uncertainty in the wind field during the design stage reduces the likelihood that the constructed wind farm achieves maximum energy production for a given number of turbines. As such, contemporary wind farms are designed through a two step process. First, experimental data collected from simultaneously constructed meteorological towers are used, along with simplified engineering flow models, to estimate the flow field. Then, the estimated flow field is used to place wind turbines to maximize an objective function, such as wind farm energy production. To increase wind farm energy production and reduce its uncertainty, we propose a farm design methodology that combines both the sensor placement and wind turbine location selection steps into a single sequential decision-making process. Future sensor placements sequentially leverage information gained from previous ones. Rather than placing sensors to attempt to reduce wind field uncertainty, we select sensor locations to maximize wind farm profit. Using profit as the objective function balances the increased revenue, from the increased energy production associated with improved wind field knowledge, against the higher costs from additional sensors. In this proof-of-concept study, we use idealized numerical case studies to demonstrate that sequential wind field sensor placement, compared to concurrent placement, improves the robustness of the resulting wind farm design to imperfect initial knowledge of the wind field. The numerical results suggest a wind farm annual energy output (lifetime profit) increase of approximately 6.55% (16.78%), equaling roughly 0.7 GWh/year (0.35 million USD) per turbine, compared to a typical, two-step wind farm design process which first places sensors concurrently then designs the farm thereafter. Our results also indicate that using a far-sighted sequential method as proposed in this paper outperforms standard metrics, such as entropy, that solely focus on wind field uncertainty minimization. These proof-of-concept findings suggest that future research should be dedicated to improving the wind farm design process through sequential decision-making under uncertainty.
Detail
Probabilistic wind power forecasting for newly-built wind farm based on multi-task Gaussian process method
Water Research ( IF 13.4 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.renene.2023.119054
It is difficult for a newly-built wind farm to train an accurate wind power forecasting (WPF) model owing to the limited amounts of historical data. This paper establishes a multi-task learning architecture where the WPF in different wind farm represents one independent task. Then a novel short-term wind power forecasting model based on the multi-task learning architecture is proposed. In this model, multi-task Gaussian Process (MTGP) is used to capture the inter-task conjunction which contributes to the training of each task. The proposed methodological framework employs the dependencies from other tasks in which the older wind farms have large amounts of historical data to enhance the performance of the task where there is a new-built wind farm. A series of numerical experiments are conducted using the datasets from 7 independent wind farms in Australia. The results, that the proposed scheme can not only obtain improved point forecasting results but also produce better probabilistic forecasting results, demonstrate the superiority of the proposed method.
Detail
Electromethanogenesis for the conversion of hydrothermal carbonization exhaust gases into methane
Water Research ( IF 13.4 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.renene.2023.119047
Hydrothermal carbonization (HTC) is a biomass conversion process that generates a CO2-rich gaseous phase that is commonly released directly into the atmosphere. Microbial electromethanogeneis (EM) can potentially use this off-gas to convert the residual CO2 into CH4, thus avoiding GHG emissions while adding extra value to the overall bioprocess. In the present work, the HTC gas phase was fed to two mixed-culture biocathodes (replicates) polarized at −1.0V vs. Ag/AgCl. Compared to pure CO2, HTC gas had a marked negative effect on the process, decreasing current density by 61%, while maximum CH₄ yield contracted up to 50%. HTC also had an unequal impact on the cathodic microbial communities, with the methanogenic hydrogenotrophic archaea Methanobacteriaceae experiencing the largest decline. Despite that, the present study demonstrates that HTC can be used in EM as a raw material to produce a biogas with a methane content of up to 70%.
Detail
Wave power extraction by a dual OWC chambers over an undulated bottom
Water Research ( IF 13.4 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.renene.2023.119026
The impacts of sloping bottom and slanted impenetrable wall on dual oscillating water columns (OWCs) with a slanted front wall are examined. To tackle the physical model, a coupled eigenfunction expansion - boundary element system is employed. The concept is based on employing the anticipated amplification of scattered and reflected wave fields generated by the existence of sloping walls to enhance the absorption of wave power driven by the walls’ wave reflections. The study concludes that 100% efficiency occurs for smaller incident wave angles. It is also observed that compared with short waves, the efficiency of the device is more in the long-wave region. OWCs are observed to be more effective over the undulating bottom and sloping impermeable wall with an increased spacing between the water columns and the second OWC to the impermeable wall. Additionally, the chambers’ width and the sloping bottom angle are vital parameters for higher power extraction from the OWCs. Furthermore, the optimal values of slope bottom and wall inclination may be employed to build and implement an efficient OWC device. Moreover, the proposed model can also be used as a breakwater to protect the coastline.
Detail
Fast and accurate estimation of solar irradiation on building rooftops in Hong Kong: A machine learning-based parameterization approach
Water Research ( IF 13.4 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.renene.2023.119034
Harvesting solar energy on rooftops can be a promising solution for providing affordable energy. This requires accurately estimating spatio-temporal solar photovoltaic (PV) potential on urban surfaces. However, it is still a challenge to obtain a fast and accurate estimation of rooftop solar PV potential over large urban built-up areas. Thus, this study proposes a parametric-based method to estimate annual rooftop solar irradiation at a fine spatial resolution. Specifically, seven parameters (Digital Surface Model, Sky View Factor, shadow from buildings, shadow from terrain, building volume to façade ratio, slope, and aspect) are determined that having great importance in modeling rooftop solar irradiation. Three machine learning methods (Random Forest (RF), Gradient Boost Regression Tree (GBRT), and AdaBoost) trained by the selected parameters are cross-compared based on R2, Mean Absolute Error (MAE), and computation time. As a case study in Hong Kong, China, the RF outperformed GBRT and AdaBoost, with R2=0.77 and MAE=22.83kWh/m2/year. The time for training and prediction of rooftop solar irradiation is within 13 h, achieving a 99.32% reduction in time compared to the physical-based hemispherical viewshed algorithm. These results suggest that the proposed method can provide an accurate and fast estimation of rooftop solar irradiation for large datasets.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
环境科学与生态学1区 ENGINEERING, ENVIRONMENTAL 工程:环境1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
9.80 263 Science Citation Index Science Citation Index Expanded Not
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